Cas no 135564-22-6 (4-Bromo-3,5-difluorobenzaldehyde)

• Product Name: 4-Bromo-3,5-difluorobenzaldehyde
• CAS No: 135564-22-6
• MF: C₇H₃BrF₂O
• MW: 220.998928308487
• MDL: MFCD16659085
• CID: 2135348
• PubChem ID: 23443785
• Update Time: 2025-05-19

4-Bromo-3,5-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3,5-difluorobenzaldehyde
• 4-Bromo-3,5-difluoro-benzaldehyde
• Benzaldehyde, 4-bromo-3,5-difluoro-
• AK177291
• OJWOCKKFJDJGFP-UHFFFAOYSA-N
• STL557801
• BBL103991
• FCH1346858
• MFCD16659085
• DS-10155
• SY259223
• 135564-22-6
• CS-0067534
• AKOS023127064
• SCHEMBL6735248
• DB-063085
• C7H3BrF2O
• CL9361
• DTXSID90634196
• DTXCID70584948
• 820-826-2
• KFA56422
• 4-Bromo-3,5-difluorobenzaldehyde

• MDL： MFCD16659085
• Inchi： 1S/C7H3BrF2O/c8-7-5(9)1-4(3-11)2-6(7)10/h1-3H
• InChI Key： OJWOCKKFJDJGFP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=O)C=C1F)F

Computed Properties

• Exact Mass: 219.934
• Monoisotopic Mass: 219.934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.3

Experimental Properties

• Boiling Point: 229.1±40.0°C at 760 mmHg

4-Bromo-3,5-difluorobenzaldehyde Security Information

• Hazard Statement： H302
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Bromo-3,5-difluorobenzaldehyde

Professional Introduction to 4-Bromo-3,5-difluorobenzaldehyde (CAS No. 135564-22-6)

4-Bromo-3,5-difluorobenzaldehyde, with the chemical formula C₇H₂BrF₂O and CAS number 135564-22-6, is a significant compound in the field of organic synthesis and pharmaceutical research. This aromatic aldehyde features a benzene ring substituted with bromine and two fluorine atoms, making it a versatile intermediate for various chemical transformations. Its unique structural properties have garnered attention in both academic studies and industrial applications.

The compound’s< strong> bromo and< strong> fluorine substituents contribute to its reactivity, enabling it to participate in a wide range of synthetic reactions such as cross-coupling, nucleophilic addition, and condensation reactions. These properties make it particularly valuable in the synthesis of complex molecules, including pharmaceuticals and agrochemicals.

In recent years, 4-Bromo-3,5-difluorobenzaldehyde has been extensively studied for its potential applications in medicinal chemistry. One of the most notable areas of research is its use as a building block in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in constructing heterocyclic compounds that exhibit biological activity. These heterocycles have shown promise in targeting various diseases, including cancer and infectious disorders.

The< strong> fluorine atoms in the molecule play a crucial role in modulating the pharmacokinetic properties of derived compounds. Fluorine substitution is a well-established strategy in drug design to enhance metabolic stability, improve binding affinity, and increase bioavailability. The presence of< strong> bromo substituents further enhances the compound’s versatility, allowing for further functionalization through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Heck couplings.

Recent advancements in synthetic methodologies have expanded the applications of 4-Bromo-3,5-difluorobenzaldehyde. For example, transition-metal-catalyzed reactions have enabled the efficient construction of biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). These techniques have not only improved yields but also reduced the number of synthetic steps required, making the process more cost-effective and environmentally friendly.

The compound’s role in drug discovery has been further highlighted by its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is associated with numerous diseases. By designing inhibitors targeting specific kinases, researchers can develop treatments for conditions such as cancer and inflammatory diseases. The< strong> aldehyde functionality of 4-Bromo-3,5-difluorobenzaldehyde allows for easy introduction of various pharmacophores through condensation reactions with amines or hydrazines.

In addition to pharmaceutical applications, 4-Bromo-3,5-difluorobenzaldehyde has found utility in materials science. Its ability to undergo selective functionalization makes it a valuable starting material for synthesizing organic semiconductors and liquid crystals. These materials are essential components in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The< strong> bromo and< strong> fluorine substituents influence the electronic properties of these materials, allowing for fine-tuning of their performance.

The synthesis of 4-Bromo-3,5-difluorobenzaldehyde typically involves halogenation reactions on a pre-functionalized benzene ring. Advanced techniques such as electrochemical halogenation have been explored to improve selectivity and yield. These methods align with the growing trend toward greener chemistry practices, reducing reliance on traditional hazardous reagents.

Ongoing research continues to uncover new applications for this versatile compound. Innovations in computational chemistry have enabled high-throughput virtual screening of derivatives to identify novel bioactive molecules. This approach leverages the< strong> fluorine-rich scaffold of 4-Bromo-3,5-difluorobenzaldehyde to accelerate drug discovery efforts.

The industrial production of 4-Bromo-3,5-difluorobenzaldehyde has also seen advancements in process optimization. Continuous flow chemistry has been adopted to enhance scalability while maintaining high purity standards. This technology reduces waste generation and improves overall efficiency, making it an attractive option for large-scale manufacturing.

In conclusion, 4-Bromo-3,5-difluorobenzaldehyde (CAS No.< strong>135564-22-6) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features enable diverse synthetic applications, particularly in pharmaceutical development and materials science. As research progresses, new methodologies and applications will continue to emerge, solidifying its importance as a key intermediate in modern chemistry.